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Introduction
Calcium octanoate, a calcium salt of 2-ethylhexanoic acid, is a versatile additive in the

coatings industry, primarily utilized as an auxiliary drier and a wetting and dispersing agent. Its

incorporation into coating formulations, particularly those based on alkyd resins, can

significantly influence the drying characteristics, film properties, and pigment stability. This

document provides detailed application notes and experimental protocols for evaluating the

efficacy of calcium octanoate in these roles.

Calcium Octanoate as an Auxiliary Drier
Calcium octanoate is classified as an auxiliary or "through" drier. While it exhibits little to no

catalytic activity on its own, it plays a crucial synergistic role when used in combination with

primary driers (e.g., cobalt-based) and secondary driers (e.g., zirconium-based). Its primary

functions as an auxiliary drier include:

Enhancing Through-Drying: Calcium octanoate promotes uniform drying throughout the

paint film, mitigating surface wrinkling that can be caused by the rapid surface drying effect

of primary driers.

Improving Hardness and Gloss: By facilitating a more uniform cross-linking of the resin, it

contributes to the development of a harder, more durable coating with improved gloss.
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Preventing "Loss of Dry": This phenomenon, where the primary drier is adsorbed onto the

pigment surface, leading to a decrease in drying efficiency over time, can be minimized by

the preferential adsorption of calcium octanoate onto the pigment.

Performance under Adverse Conditions: It can improve the drying performance of coatings in

conditions of low temperature and high humidity.

Quantitative Data: Effect on Drying Time
The following table summarizes representative data on the effect of a calcium-containing drier

combination on the drying time of an alkyd-based coating. The data is compiled from studies on

alkyd emulsions and solvent-borne alkyd coatings.

Drier Combination
(Metal on Resin
Solids)

Set-to-Touch Time
(hours)

Tack-Free Time
(hours)

Dry-Through Time
(hours)

Control (No Drier) > 24 > 48 > 72

0.05% Co 8 12 20

0.05% Co + 0.1% Ca 6 10 16

0.06% Co + 0.3% Zr +

0.15% Ca
4 7 12

Note: These values are illustrative and can vary depending on the specific alkyd resin, solvent

system, pigment type, and environmental conditions.

Experimental Protocol: Evaluation of Drying Time
This protocol is based on the ASTM D5895 standard for measuring the drying time of organic

coatings.

Objective: To determine the effect of calcium octanoate on the set-to-touch, tack-free, and

dry-through times of a coating formulation.

Materials:
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Coating formulations (with and without calcium octanoate, and with varying concentrations)

Glass test panels (300 x 25 mm)

Film applicator (e.g., bird applicator) of a specified wet film thickness

Mechanical drying time recorder (straight line or circular)

Cotton balls

Stopwatch

Constant temperature and humidity chamber

Procedure:

Sample Preparation: Prepare the coating formulations to be tested. A control formulation

without any drier and formulations with a primary drier (e.g., cobalt octoanoate) and

combinations of primary, secondary, and calcium octoanoate should be included.

Film Application: Apply a uniform wet film of each coating formulation onto a clean glass

panel using the film applicator.

Drying Time Measurement:

Set-to-Touch Time: Gently touch the film with a clean finger. The set-to-touch time is

reached when the finger no longer leaves a mark on the film. Alternatively, a light pressure

with a cotton ball should not leave any fibers on the surface.

Tack-Free Time: Place a small piece of cotton on the film and place a 1 kg weight on top

for 1 minute. The tack-free time is reached when the cotton can be removed without

leaving any fibers on the film.

Dry-Through Time: Use a mechanical drying time recorder. The stylus of the recorder is

placed on the wet film and moves at a constant speed. The point at which the stylus no

longer leaves a mark on the film indicates the dry-through time.
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Data Recording: Record the time taken to reach each drying stage for all formulations.

Conduct the experiment under controlled temperature and humidity (e.g., 23 ± 2 °C and 50 ±

5% relative humidity).

Calcium Octanoate as a Wetting and Dispersing
Agent
Calcium octanoate also functions as an effective wetting and dispersing agent for pigments in

coating formulations.[1] Its amphiphilic nature allows it to adsorb onto the surface of pigment

particles, reducing the interfacial tension between the pigment and the resin binder.[1] This

leads to:

Improved Pigment Wetting: Facilitates the displacement of air from the pigment surface by

the liquid binder.

Enhanced Dispersion: Aids in the deagglomeration of pigment particles, leading to a more

uniform distribution within the coating.

Stabilization: Prevents the re-agglomeration of dispersed pigment particles, ensuring color

stability and preventing settling.

Improved Gloss and Color Development: A well-dispersed pigment results in better light

scattering, leading to improved gloss and color strength.

Quantitative Data: Pigment Dispersion and Wetting
While specific quantitative data directly comparing formulations with and without calcium
octanoate for wetting and dispersion is not readily available in public literature, the following

table illustrates the type of data that would be generated in such an evaluation.
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Formulation Hegman Gauge Reading Gloss (60°)

Control (without Calcium

Octoanoate)
4-5 80

With 0.5% Calcium

Octoanoate
6-7 85

With 1.0% Calcium

Octoanoate
7-8 90

Note: These are hypothetical values to illustrate the expected trend.

Experimental Protocol: Evaluation of Pigment
Dispersion
This protocol is based on the ASTM D1210 standard for fineness of dispersion of pigment-

vehicle systems by Hegman-type gauge.

Objective: To assess the effectiveness of calcium octanoate as a pigment wetting and

dispersing agent.

Materials:

Pigment

Alkyd resin and solvent

Calcium octoanoate

High-speed disperser (e.g., Cowles dissolver)

Hegman gauge and scraper

Glossmeter

Procedure:

Preparation of Mill Base:
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Prepare a control mill base containing the pigment, resin, and solvent.

Prepare experimental mill bases with the same composition as the control, but with the

addition of varying concentrations of calcium octoanoate (e.g., 0.5%, 1.0%, 1.5% based

on pigment weight).

Dispersion:

Disperse each mill base using a high-speed disperser at a specified speed and for a set

duration (e.g., 20 minutes).

Fineness of Grind Measurement:

Place a small amount of the dispersed sample at the deep end of the Hegman gauge.

Draw down the sample with the scraper at a uniform speed.

Observe the point on the scale where coarse particles or a "scratchy" appearance

becomes evident. Record the Hegman value. A higher Hegman number indicates a finer

dispersion.

Gloss Measurement:

Prepare finished paint samples by letting down the mill bases with additional resin and

solvent.

Apply the paints to test panels and allow them to dry completely.

Measure the 60° gloss of the dried films using a glossmeter according to ASTM D523.

Data Analysis: Compare the Hegman gauge readings and gloss values of the control and

experimental formulations.

Experimental Protocol: Evaluation of Wetting Properties
by Contact Angle Measurement
Objective: To determine the effect of calcium octanoate on the wetting of a substrate by a

coating formulation.
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Materials:

Coating formulations (with and without calcium octanoate)

Substrate panels (e.g., glass, steel)

Contact angle goniometer with a sessile drop system

Micropipette

Procedure:

Substrate Preparation: Ensure the substrate panels are clean and free of any contaminants.

Sample Preparation: Prepare the coating formulations to be tested.

Contact Angle Measurement:

Place a substrate panel on the stage of the goniometer.

Using a micropipette, carefully deposit a small droplet (e.g., 5 µL) of the coating onto the

substrate.

Capture an image of the droplet at the liquid-solid interface.

The software of the goniometer will measure the contact angle between the droplet and

the substrate. A lower contact angle indicates better wetting.

Data Analysis: Measure the contact angle for each formulation on different substrates.

Compare the results to evaluate the effect of calcium octanoate on the wetting properties.

Visualizations
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Caption: Mechanism of oxidative drying in alkyd coatings and the role of driers.
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Pigment Dispersion Process Role of Calcium Octoanoate
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Caption: The role of calcium octanoate in the pigment wetting and dispersion process.
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Caption: Experimental workflow for evaluating the effect of calcium octanoate on drying time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://chemelynesppecialities.com/calcium-octoate/
https://www.benchchem.com/product/b13395749#calcium-octanoate-as-a-drier-and-wetting-agent-in-coating-formulations
https://www.benchchem.com/product/b13395749#calcium-octanoate-as-a-drier-and-wetting-agent-in-coating-formulations
https://www.benchchem.com/product/b13395749#calcium-octanoate-as-a-drier-and-wetting-agent-in-coating-formulations
https://www.benchchem.com/product/b13395749#calcium-octanoate-as-a-drier-and-wetting-agent-in-coating-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13395749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

